Cas no 110925-86-5 (D-Fructose,3-deoxy-3-fluoro-)
D-Fructose,3-deoxy-3-fluoro- structure
Product Name:D-Fructose,3-deoxy-3-fluoro-
CAS No:110925-86-5
MF:C6H11FO5
MW:182.146946191788
CID:184797
PubChem ID:53878077
Update Time:2025-04-19
D-Fructose,3-deoxy-3-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- D-Fructose,3-deoxy-3-fluoro-
- 3-DEOXY-3-FLUORO-D-FRUCTOSE
- 3-deoxy-3-fluorofructose
- (3S,4R,5R)-3-fluoro-1,4,5,6-tetrahydroxy-hexan-2-one
- 3-DFF
- 3-Deoxy-3-fluorohex-2-ulose
- D-Fructose, 3-deoxy-3-fluoro-
- 110925-86-5
- 3-fluoro-3-deoxy-d-fructose
- SCHEMBL3792129
- DTXSID30911897
-
- Inchi: 1S/C6H11FO5/c7-5(3(10)1-8)6(12)4(11)2-9/h4-6,8-9,11-12H,1-2H2/t4-,5-,6-/m1/s1
- InChI Key: HHVKOFZGBKAVEK-HSUXUTPPSA-N
- SMILES: F[C@H](C(CO)=O)[C@@H]([C@@H](CO)O)O
Computed Properties
- Exact Mass: 182.05903
- Monoisotopic Mass: 182.05905161g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 151
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 98Ų
Experimental Properties
- PSA: 97.99
D-Fructose,3-deoxy-3-fluoro- Related Literature
-
Olivier-Mohamad Soueidan,Brendan J. Trayner,Tina N. Grant,Jeff R. Henderson,Frank Wuest,F. G. West,Chris I. Cheeseman Org. Biomol. Chem. 2015 13 6511
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2. Synthesis of 3-deoxy-3-fluoro-D-fructoseMikael Bols,Walter A. Szarek J. Chem. Soc. Chem. Commun. 1992 445
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